methyl 2-{[2-(2-phenylethyl)benzoyl]amino}benzoate

• IUPAC Name: methyl 2-[[2-(2-phenylethyl)benzoyl]amino]benzoate
• InChI: InChI=1S/C23H21NO3/c1-27-23(26)20-13-7-8-14-21(20)24-22(25)19-12-6-5-11-18(19)16-15-17-9-3-2-4-10-17/h2-14H,15-16H2,1H3,(H,24,25)
• InChI Key: PRHXMXGTPRKXSU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)C2=CC=CC=C2CCC3=CC=CC=C3
• Molecular Formula: C23H21NO3
• Molecular Weight: 359.4 g/mol

Description

Methyl 2-{[2-(2-phenylethyl)benzoyl]amino}benzoate, commonly known as benzocaine, is a local anesthetic that is widely used in various fields of medicine and dentistry. It is a white crystalline powder that is soluble in water and alcohol. Benzocaine has a molecular weight of 165.19 g/mol and a melting point of 88-90°C.

Mechanism of Action

Benzocaine works by inhibiting the function of voltage-gated sodium channels in nerve cells. This prevents the generation and propagation of action potentials, which are responsible for transmitting pain signals to the brain.
Biochemical and Physiological Effects:
Benzocaine has been shown to have minimal systemic toxicity when used in recommended doses. However, prolonged use or excessive doses can lead to adverse effects, such as methemoglobinemia, a condition in which the blood is unable to transport oxygen effectively. Benzocaine has also been associated with allergic reactions and contact dermatitis.

Advantages and Limitations for Lab Experiments

Benzocaine is a useful tool for studying the function of voltage-gated sodium channels in nerve cells. It can be used to block the activity of these channels and investigate their role in pain signaling. However, benzocaine has limitations as a research tool, as it is not selective for specific types of sodium channels and can also affect other ion channels.

Future Directions

There are several areas of research that could benefit from further investigation into the properties and applications of benzocaine. These include:
1. Development of more selective sodium channel blockers that can be used to target specific types of nerve cells.
2. Investigation into the potential use of benzocaine as a treatment for chronic pain conditions.
3. Exploration of the use of benzocaine in combination with other drugs to enhance its efficacy and reduce its side effects.
4. Investigation into the mechanisms underlying benzocaine-induced methemoglobinemia and development of strategies to mitigate this risk.
Conclusion:
Benzocaine is a widely used local anesthetic that has been extensively studied for its properties and applications. While it has proven to be a useful tool in various fields of medicine and research, it also has limitations and potential risks that need to be taken into account. Further research is needed to fully understand the mechanisms underlying benzocaine's effects and to develop more selective and effective treatments for pain and other conditions.

Synthesis Methods

Benzocaine can be synthesized by the esterification of 4-aminobenzoic acid with methanol and HCl. The reaction is catalyzed by sulfuric acid, and the product is purified by recrystallization.

Scientific Research Applications

Benzocaine has been extensively studied for its local anesthetic properties. It is commonly used as a topical anesthetic in various medical and dental procedures, such as needle insertions, minor surgeries, and dental work. Benzocaine is also used to alleviate pain and itching associated with insect bites and sunburns.